Cas no 1220030-28-3 (2-(2-Butoxyethyl)piperidine hydrochloride)
2-(2-Butoxyethyl)piperidine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 2-(2-Butoxyethyl)piperidine hydrochloride
- AKOS015844682
- 2-(2-butoxyethyl)piperidine;hydrochloride
- 1220030-28-3
- 2-(2-BUTOXYETHYL)PIPERIDINEHYDROCHLORIDE
-
- MDL: MFCD13560240
- Inchi: 1S/C11H23NO.ClH/c1-2-3-9-13-10-7-11-6-4-5-8-12-11;/h11-12H,2-10H2,1H3;1H
- InChI Key: KLLITAMMFGOFCT-UHFFFAOYSA-N
- SMILES: Cl.O(CCCC)CCC1CCCCN1
Computed Properties
- Exact Mass: 221.1546421g/mol
- Monoisotopic Mass: 221.1546421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 117
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3Ų
2-(2-Butoxyethyl)piperidine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 049838-500mg |
2-(2-Butoxyethyl)piperidine hydrochloride |
1220030-28-3 | 500mg |
1754.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 049838-2.500g |
2-(2-Butoxyethyl)piperidine hydrochloride |
1220030-28-3 | 2.500g |
4762.0CNY | 2021-07-13 | ||
| TRC | B702283-5mg |
2-(2-Butoxyethyl)piperidine Hydrochloride |
1220030-28-3 | 5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B702283-10mg |
2-(2-Butoxyethyl)piperidine Hydrochloride |
1220030-28-3 | 10mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B702283-50mg |
2-(2-Butoxyethyl)piperidine Hydrochloride |
1220030-28-3 | 50mg |
$ 135.00 | 2022-06-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 049838-2.500g |
2-(2-Butoxyethyl)piperidine hydrochloride |
1220030-28-3 | 2.500g |
4762CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 049838-500mg |
2-(2-Butoxyethyl)piperidine hydrochloride |
1220030-28-3 | 500mg |
1754CNY | 2021-05-07 | ||
| Chemenu | CM310896-1g |
2-(2-Butoxyethyl)piperidine hydrochloride |
1220030-28-3 | 95% | 1g |
$167 | 2022-09-03 | |
| Chemenu | CM310896-5g |
2-(2-Butoxyethyl)piperidine hydrochloride |
1220030-28-3 | 95% | 5g |
$500 | 2022-09-03 |
2-(2-Butoxyethyl)piperidine hydrochloride Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on 2-(2-Butoxyethyl)piperidine hydrochloride
2-(2-Butoxyethyl)piperidine hydrochloride: A Comprehensive Overview
2-(2-Butoxyethyl)piperidine hydrochloride, also known by its CAS number CAS No. 1220030-28-3, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a hydrochloride salt of a piperidine derivative, which has been studied for its potential applications in drug development and as an intermediate in synthetic chemistry. The molecule combines the structural features of a piperidine ring, a butoxy group, and an ethyl chain, making it a versatile building block for various chemical transformations.
The structure of 2-(2-Butoxyethyl)piperidine hydrochloride is characterized by a six-membered piperidine ring with a nitrogen atom at position 1. At position 2 of the ring, there is an ethyl group substituted with a butoxy moiety. This substitution pattern provides the molecule with unique electronic and steric properties, which are essential for its reactivity in different chemical reactions. The hydrochloride salt form ensures that the compound is water-soluble, making it suitable for various laboratory applications.
Recent studies have highlighted the potential of 2-(2-Butoxyethyl)piperidine hydrochloride as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its use in the construction of complex ring systems, such as bicyclic and tricyclic structures, which are often found in natural products and pharmaceutical agents. The ability of this compound to undergo nucleophilic substitution and elimination reactions has made it a valuable intermediate in multi-step synthesis pathways.
In terms of physical properties, CAS No. 1220030-28-3 is typically supplied as a white crystalline solid with a melting point around 150°C. Its solubility in organic solvents like dichloromethane and THF makes it convenient for use in solution-phase reactions. The compound is also stable under normal storage conditions, provided it is kept away from moisture and direct sunlight.
The synthesis of 2-(2-Butoxyethyl)piperidine hydrochloride involves several steps, starting from piperidine or its derivatives. One common approach is the alkylation of piperidine with an appropriate butoxy-containing electrophile, followed by acidification to obtain the hydrochloride salt. This method ensures high yields and good purity, making it suitable for large-scale production.
From an application standpoint, 2-(2-Butoxyethyl)piperidine hydrochloride has been utilized in the development of new drug candidates targeting various therapeutic areas. For example, derivatives of this compound have shown promise in modulating ion channels and receptors involved in neurological disorders such as epilepsy and pain management. Additionally, its role as an intermediate in the synthesis of beta-lactam antibiotics has been explored, highlighting its versatility in medicinal chemistry.
In conclusion, CAS No. 1220030-28-3, or 2-(2-Butoxyethyl)piperidine hydrochloride, stands out as an important compound in modern organic chemistry due to its unique structure and wide-ranging applications. Its role as both a building block and a potential drug candidate underscores its significance in advancing chemical research and development.
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